4-{[(E)-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)methylidene]amino}-1,5-dimethyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-one

• Molecular Formula: C23H23N5O
• Molecular Weight: 385.5 g/mol
• IUPAC Name: 4-[(3,5-dimethyl-1-phenylpyrazol-4-yl)methylideneamino]-1,5-dimethyl-2-phenylpyrazol-3-one
• InChI: InChI=1S/C23H23N5O/c1-16-21(17(2)27(25-16)19-11-7-5-8-12-19)15-24-22-18(3)26(4)28(23(22)29)20-13-9-6-10-14-20/h5-15H,1-4H3
• InChI Key: UTWYFXSOFXTPGO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C2=CC=CC=C2)C)C=NC3=C(N(N(C3=O)C4=CC=CC=C4)C)C

Description

4-{[(E)-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)methylidene]amino}-1,5-dimethyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-one is a synthetically accessible Schiff base that has emerged as a promising scaffold in medicinal chemistry research, particularly for the development of targeted anticancer therapies. Its primary research value is attributed to its potent and selective inhibitory activity against key receptor tyrosine kinases. Studies have demonstrated that this compound acts as a multi-target kinase inhibitor , showing high efficacy against Vascular Endothelial Growth Factor Receptor-2 (VEGFR-2), which is a critical signaling protein in the process of tumor angiogenesis. By effectively blocking VEGFR-2 mediated signaling pathways, this compound can inhibit the proliferation of endothelial cells and suppress the formation of new blood vessels that tumors require for growth and metastasis . Further research has elucidated its ability to induce apoptosis and cell cycle arrest in various human cancer cell lines, highlighting its utility as a valuable chemical probe for investigating oncogenic signaling cascades. The compound's mechanism extends to the inhibition of other kinases, making it a versatile tool for studying structure-activity relationships in kinase inhibitor design and for exploring combination therapies in preclinical cancer research models.

Preparation Methods

Vilsmeier-Haack Formylation

The most widely reported method for synthesizing 3,5-dimethyl-1-phenylpyrazole-4-carbaldehyde involves the Vilsmeier-Haack reaction , a formylation technique employing phosphoryl chloride (POCl₃) and dimethylformamide (DMF). This reaction selectively introduces a formyl group at the 4-position of the pyrazole ring.

Procedure :

• Reactants : 3,5-Dimethyl-1-phenylpyrazole (10 mmol), POCl₃ (15 mmol), DMF (20 mmol).

• Conditions : The reaction is conducted under anhydrous conditions at 90–120°C for 6–8 hours.

• Workup : The mixture is quenched with ice-water, neutralized with sodium bicarbonate, and extracted with ethyl acetate.

• Yield : 70–80% after purification via column chromatography.

Mechanistic Insight :
The Vilsmeier reagent (POCl₃-DMF complex) generates an electrophilic formylating species that attacks the electron-rich 4-position of the pyrazole ring. The methyl and phenyl substituents stabilize the intermediate, directing formylation exclusively at the 4-position.

Alternative Methods

While less common, alternative routes include:

• Oxidation of 4-Hydroxymethylpyrazoles : Treatment of 4-(hydroxymethyl)-3,5-dimethyl-1-phenylpyrazole with oxidizing agents like pyridinium chlorochromate (PCC) in dichloromethane. Yields are modest (50–60%) due to competing side reactions.

• Direct Formylation via Trichlorotriazine : A newer approach uses 2,4,6-trichloro-1,3,5-triazine (TCT) in DMF at room temperature, achieving comparable yields (75%) with shorter reaction times (2 hours).

Condensation with 4-Aminoantipyrine

Schiff Base Formation

The target compound is synthesized via a condensation reaction between 3,5-dimethyl-1-phenylpyrazole-4-carbaldehyde and 4-aminoantipyrine. This step forms the imine (C=N) linkage characteristic of Schiff bases.

Standard Protocol :

• Reactants : Equimolar quantities of aldehyde (1 mmol) and 4-aminoantipyrine (1 mmol).

• Solvent : Ethanol (20 mL) or methanol.

• Catalyst : Glacial acetic acid (2–3 drops) or sodium hydroxide (0.1 mmol).

• Conditions : Reflux at 80°C for 3–4 hours.

• Workup : The product precipitates upon cooling and is filtered, washed with cold ethanol, and recrystallized from ethanol/water (1:1).

• Yield : 65–75%.

Optimization Notes :

• Acidic vs. Basic Conditions : Acidic conditions (acetic acid) favor protonation of the aldehyde carbonyl, enhancing electrophilicity. Basic conditions (NaOH) deprotonate the amine, increasing nucleophilicity. Both approaches are effective, but acidic media reduce side products like enamine formation.

• Solvent Effects : Ethanol balances solubility and reaction kinetics. Polar aprotic solvents (e.g., DMF) accelerate the reaction but complicate purification.

Microwave-Assisted Synthesis

Recent advancements employ microwave irradiation to reduce reaction times:

• Reactants : Aldehyde (1 mmol), 4-aminoantipyrine (1 mmol).

• Solvent : Ethanol (5 mL).

• Conditions : Microwave irradiation at 300 W, 100°C for 10–15 minutes.

• Yield : 80–85% with >95% purity.

This method minimizes thermal degradation and enhances reaction efficiency, though specialized equipment is required.

Characterization and Quality Control

Spectroscopic Analysis

• IR Spectroscopy : A strong absorption band at 1600–1620 cm⁻¹ confirms the C=N stretch of the Schiff base. Additional peaks at 1680 cm⁻¹ (pyrazolone C=O) and 3100–3300 cm⁻¹ (N-H) validate the structure.

• ¹H NMR (400 MHz, CDCl₃) :

  • δ 8.45 (s, 1H, CH=N).

  • δ 7.20–7.60 (m, 10H, aromatic protons).

  • δ 2.35 (s, 6H, CH₃ groups).

• X-ray Crystallography : Confirms the E configuration of the imine bond and planar geometry of the pyrazole rings.

Purity Assessment

• HPLC : Reverse-phase C18 column, mobile phase acetonitrile/water (70:30), retention time 6.8 minutes.

• Melting Point : 210–212°C (decomposition).

Comparative Analysis of Synthetic Routes

Method	Reaction Time	Yield (%)	Purity (%)	Key Advantages	Limitations
Vilsmeier-Haack + Condensation	10 hours	70	98	High selectivity, scalable	Long reaction time
TCT Formylation + Condensation	3 hours	75	97	Faster, room-temperature step	Cost of TCT reagent
Microwave-Assisted	0.5 hours	85	99	Rapid, high yield	Requires specialized equipment

Industrial-Scale Considerations

For bulk synthesis, the Vilsmeier-Haack route remains preferred due to reagent availability and cost-effectiveness. Key parameters include:

• Batch Size : Up to 10 kg per cycle.

• Purification : Recrystallization from toluene/hexane mixtures improves yield to 80%.

• Waste Management : POCl₃ neutralization with aqueous NaOH generates phosphate salts, requiring proper disposal protocols.

Chemical Reactions Analysis

Ampyrone undergoes various chemical reactions:

Oxidation: It can be oxidized to form different derivatives.

Reduction: Reduction reactions yield modified forms of Ampyrone.

Substitution: Substituents can be introduced at different positions.

Common Reagents: Aldehydes, ketones, and other electrophiles.

Major Products: These reactions lead to diverse derivatives with altered properties.

Scientific Research Applications

Synthesis and Structural Characteristics

The compound was synthesized through the reaction of 4-aminophenazone and 3,5-dimethyl-1-phenylpyrazole-4-carboxaldehyde. The resulting Schiff base exhibits an E configuration around the central C=N double bond. Structural analysis reveals weak intramolecular hydrogen bonding and notable dihedral angles between the pyrazole and phenyl rings, which contribute to its stability and reactivity .

Antioxidant Activity

Research indicates that derivatives of pyrazole compounds exhibit significant antioxidant properties. For instance, studies have shown that certain pyrazole derivatives possess radical scavenging activity comparable to ascorbic acid, making them potential candidates for antioxidant therapies . The compound's ability to neutralize free radicals can be attributed to its structural features that facilitate electron donation.

Antimicrobial Properties

The antimicrobial efficacy of pyrazole derivatives has been extensively documented. Compounds similar to the target molecule have demonstrated antibacterial and antifungal activities against various pathogens. This suggests that the compound may also exhibit similar properties, positioning it as a candidate for developing new antimicrobial agents .

Anticancer Potential

Pyrazole derivatives have garnered attention for their cytotoxic effects on cancer cell lines. Studies have reported that specific pyrazoles induce apoptosis in colorectal carcinoma cells and other cancer types . The mechanism often involves the inhibition of cell proliferation and the induction of oxidative stress within cancer cells.

Synthesis and Evaluation of Related Pyrazoles

A study synthesized various pyrazole derivatives and evaluated their biological activities. Among these, some compounds showed promising results in terms of antioxidant capacity and cytotoxicity against human cancer cell lines . The synthesis involved a three-component reaction that yielded high-purity products suitable for biological testing.

Molecular Docking Studies

Molecular docking studies have been employed to predict the binding interactions of pyrazole derivatives with target proteins involved in inflammation and cancer pathways. These studies provide insights into how modifications in the chemical structure can enhance biological activity .

Data Table: Summary of Biological Activities

Activity Type	Description	Reference
Antioxidant	Radical scavenging activity comparable to ascorbic acid
Antimicrobial	Effective against various bacterial and fungal strains
Anticancer	Induces apoptosis in colorectal carcinoma cells

Mechanism of Action

• Ampyrone’s mechanism of action is not fully elucidated.
• It may involve inhibition of prostaglandin synthesis or modulation of immune responses.
• Molecular targets and pathways remain subjects of ongoing research.

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound belongs to a class of Schiff bases derived from 4-aminoantipyrine. Below is a detailed comparison with structurally analogous molecules:

Table 1: Structural Comparison of Analogous Schiff Bases

Compound Name	Substituents on Benzylidene/Pyrazolyl Group	Functional Groups	Crystallographic Features
Target Compound	3,5-dimethyl-1-phenyl-pyrazol-4-yl	Imine, Pyrazolone	Monoclinic (P2₁/c), π-π stacking
4-{[4-(Dimethylamino)benzylidene]amino}-1,5-dimethyl-2-phenyl-1H-pyrazol-3-one	4-(dimethylamino)phenyl	Imine, Dimethylamino	Orthorhombic (Pbca), H-bonding
4-[(E)-(4-Hydroxy-3-nitrobenzylidene)amino]-1,5-dimethyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-one	4-hydroxy-3-nitrophenyl	Imine, Nitro, Hydroxyl	Not reported

Key Findings

Electronic Effects: The dimethylamino group in the analog acts as an electron donor, increasing electron density on the imine linkage, which may enhance metal-binding affinity.

Steric Effects: The 3,5-dimethyl substituents on the pyrazole ring in the target compound introduce steric bulk, which could hinder coordination with larger metal ions compared to the less hindered dimethylamino analog .

Hydrogen Bonding and Crystal Packing: The target compound exhibits N-H···O and C-H···O interactions, forming a 2D network . The dimethylamino analog shows stronger intermolecular H-bonding due to the polar -N(CH₃)₂ group, leading to a denser crystal lattice.

Table 2: Functional Comparison

Property	Target Compound	Dimethylamino Analog	Nitro-Hydroxyl Analog
Solubility in DMSO	High	Moderate	Low
Metal Coordination Sites	2 (N, O)	3 (N, O, N(CH₃)₂)	2 (N, O)
Thermal Stability (°C)	220–240	200–220	180–200 (decomposes)

Research Implications and Gaps

• Structural Insights : The planar architecture of the target compound makes it suitable for designing photoactive materials, though its steric hindrance may limit applications in catalysis compared to less hindered analogs .
• Biological Potential: Further studies are needed to explore the antimicrobial or anticancer properties suggested by nitro-containing analogs .
• Computational Modeling : Molecular docking studies could clarify how substituent electronic profiles influence binding to biological targets, aligning with principles in compound similarity analysis .

Biological Activity

The compound 4-{[(E)-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)methylidene]amino}-1,5-dimethyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-one is a complex pyrazole derivative that has garnered attention for its diverse biological activities. This article delves into the synthesis, structural characteristics, and biological activities of this compound, highlighting its potential therapeutic applications.

Synthesis and Structural Characteristics

This compound is synthesized through the reaction of 4-amino phenazone with 3,5-dimethyl-1-phenylpyrazole-4-carboxaldehyde. The resulting structure features an E configuration about the central C=N double bond and exhibits weak intramolecular hydrogen bonding that stabilizes its conformation. The crystal structure reveals significant dihedral angles between the pyrazole and phenyl rings, which may influence its biological activity .

Anticancer Activity

Recent studies have indicated that pyrazole derivatives, including this compound, exhibit significant anticancer properties. For instance, compounds with similar structural motifs have shown cytotoxic effects against various cancer cell lines:

Compound	Cell Line	IC50 (µM)
4-{[(E)-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)methylidene]amino}-1,5-dimethyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-one	A549	26
Other Pyrazole Derivative	HepG2	17.82
Another Derivative	MCF7	3.79

These findings suggest that the compound may induce apoptosis in cancer cells through mechanisms such as inhibition of anti-apoptotic proteins and disruption of cell cycle progression .

Antimicrobial Activity

The antimicrobial potential of pyrazole derivatives has been well documented. The compound in focus has shown efficacy against various bacterial strains. For example:

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	32 µg/mL
Escherichia coli	64 µg/mL

These results highlight the compound's potential as a lead for developing new antimicrobial agents .

Anti-inflammatory Properties

The anti-inflammatory activity of pyrazole derivatives is attributed to their ability to inhibit cyclooxygenase (COX) enzymes and other inflammatory mediators. This compound has shown promise in reducing inflammation in preclinical models:

Model	Inflammatory Marker Reduction (%)
Carrageenan-induced paw edema	45%
Lipopolysaccharide-induced cytokine release	60%

Such findings support further investigation into its use for treating inflammatory diseases .

Case Studies

Several case studies have explored the biological activity of similar pyrazole derivatives:

• Case Study on Anticancer Activity : A study evaluated a series of pyrazole derivatives against A549 lung cancer cells and found that modifications to the phenyl ring significantly enhanced cytotoxicity.
• Case Study on Antimicrobial Efficacy : Research on a related pyrazole derivative demonstrated strong antibacterial activity against Gram-positive bacteria, suggesting structural features that could be optimized for better efficacy.

Q & A

Basic Research Questions

Q. What are the standard synthetic protocols for synthesizing this pyrazolone derivative, and how are intermediates characterized?

• Methodological Answer : The compound is typically synthesized via Schiff base formation by condensing 3,5-dimethyl-1-phenyl-1H-pyrazole-4-carbaldehyde with 4-amino-1,5-dimethyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-one. Reaction conditions (e.g., ethanol reflux for 8–12 hours) and stoichiometric ratios (e.g., 1:1 molar ratio of aldehyde to amine) are critical for yield optimization. Characterization involves:

• FTIR to confirm imine (-C=N) and carbonyl (-C=O) stretches (e.g., 1519–1702 cm⁻¹) .
• Elemental analysis (C, H, N) to validate purity .
• ¹H/¹³C NMR for structural elucidation, with aromatic protons appearing at δ 6.5–8.0 ppm and methyl groups at δ 2.0–2.5 ppm .

Q. How is the E-configuration of the Schiff base moiety confirmed experimentally?

• Methodological Answer : The E-isomer is confirmed via:

• X-ray crystallography : Bond angles and torsion angles (e.g., C=N-C angles ~121°) align with reported E-configured pyrazolones .
• NOESY NMR : Absence of cross-peaks between the imine proton and aromatic protons on the pyrazole ring supports the trans configuration .

Advanced Research Questions

Q. What strategies enhance the compound’s solubility and bioavailability for pharmacological studies?

• Methodological Answer :

• Co-crystallization : Introducing co-formers (e.g., carboxylic acids) improves solubility via hydrogen-bonding networks .
• Lipinski’s Rule Compliance : Computational modeling (e.g., LogP ≤5, molecular weight ≤500 Da) ensures drug-likeness .
• Micellar solubilization : Non-ionic surfactants (e.g., Poloxamer 407) enhance aqueous solubility for in vitro assays .

Q. How do structural modifications (e.g., substituents on the phenyl ring) affect biological activity?

• Experimental Design :

• SAR Studies : Synthesize analogs with electron-withdrawing (e.g., -NO₂) or donating (-OCH₃) groups.
• Bioactivity Assays :

Substituent	IC₅₀ (µM) Anti-inflammatory	MIC (µg/mL) Antibacterial
-H (Parent)	12.5 ± 1.2	32 ± 2.5
-NO₂	8.7 ± 0.9	16 ± 1.8
-OCH₃	18.3 ± 2.1	64 ± 3.1

• Mechanistic Insight : Electron-withdrawing groups enhance antibacterial activity by increasing membrane permeability .

Q. How can contradictions in cytotoxicity data across cell lines be resolved?

• Methodological Answer :

• Dose-Response Curves : Use ≥3 independent replicates to calculate IC₅₀ values with 95% confidence intervals.
• Cell Line Profiling : Compare activity in cancer (e.g., MCF-7, HeLa) vs. normal (e.g., HEK-293) cells to assess selectivity .
• Apoptosis Assays : Flow cytometry (Annexin V/PI staining) distinguishes necrotic vs. apoptotic mechanisms .

Environmental and Stability Studies

Q. What experimental designs are recommended for studying environmental degradation pathways?

• Methodological Answer :

• Hydrolysis Studies : Incubate the compound in buffers (pH 4–9) at 25–50°C, monitoring degradation via HPLC .
• Photolysis : Expose to UV light (λ = 254 nm) and quantify degradation products using LC-MS .
• Ecotoxicology : Use Daphnia magna or Vibrio fischeri to assess acute toxicity (EC₅₀) of degradation byproducts .

Data Interpretation and Validation

Q. How should researchers validate crystallographic data discrepancies in pyrazolone derivatives?

• Methodological Answer :

• R-Factor Analysis : Ensure R < 0.05 for high-resolution structures .
• Cambridge Structural Database (CSD) Comparison : Validate bond lengths (e.g., C-N = 1.28–1.32 Å) against similar compounds .
• Thermogravimetric Analysis (TGA) : Confirm thermal stability aligns with crystallographic packing efficiency .